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Compound of Interest

Compound Name: 6-Acetyl-2(3H)-benzothiazolone

Cat. No.: B164808

An In-Depth Technical Guide to 6-Acetyl-2(3H)-
benzothiazolone

For Researchers, Scientists, and Drug Development Professionals

Abstract

6-Acetyl-2(3H)-benzothiazolone is a heterocyclic organic compound belonging to the
benzothiazole class. This technical guide provides a comprehensive overview of its physical
and chemical characteristics, including its structural and physicochemical properties. Detailed
experimental protocols for its synthesis and analysis are presented, alongside a discussion of
its potential biological activities and associated signaling pathways. This document aims to
serve as a valuable resource for researchers and professionals engaged in drug discovery and
development, materials science, and related fields.

Chemical Identity and Physical Properties

6-Acetyl-2(3H)-benzothiazolone is a white to pale cream powder.[1][2][3][4][5][6] Its
fundamental identifiers and key physical properties are summarized in the tables below.
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Identifier Value
6-acetyl-2,3-dihydro-1,3-benzothiazol-2-one[1]
IUPAC Name
[2]E31[4115](6]
6-acetyl-3H-1,3-benzothiazol-2-one, 6-acetyl-2-
Synonyms ) )
benzothiazolinone
CAS Number 133044-44-7[1][2][3][4][5][6]

Molecular Formula

CoH7NO2S[1][2]I3141[5][6]

Molecular Weight 193.22 g/mol [1][2][3][4][5][6]
Appearance White to pale cream powder[1][2][3][4][5]
Melting Point 189.5-195.5 °C[1][2][3][4][5]

Predicted Physicochemical Properties

Value

Boiling Point ~413.5 °C at 760 mmHg

pKa ~8.5

LogP ~18

Solubility Sparingly soluble in water; soluble in organic

solvents like DMSO and DMF.

Spectral Data

Detailed spectral analysis is crucial for the unambiguous identification and characterization of

6-Acetyl-2(3H)-benzothiazolone. While specific experimental spectra for this compound are

not readily available in the public domain, the following tables provide expected chemical shifts

and key spectral features based on the analysis of structurally related compounds.

Table 2.1: Predicted *H NMR Spectral Data (400 MHz, DMSO-de)
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Chemical Shift (8, ppm) Multiplicity Assignment
~11.8 Singlet N-H

~7.8 Doublet Aromatic C-H
~7.6 Doublet of doublets Aromatic C-H
~7.2 Doublet Aromatic C-H

| ~2.6 | Singlet | Acetyl C-Hs |

Table 2.2: Predicted 3C NMR Spectral Data (100 MHz, DMSO-de)

Chemical Shift (8, ppm) Assignment
~196 C=0 (Acetyl)
~170 C=0 (Thiazolone)
~138 Aromatic C

~135 Aromatic C

~127 Aromatic C

~124 Aromatic C

~123 Aromatic C

~112 Aromatic C

~27 | Acetyl C-Hs |

Table 2.3: Key IR and Mass Spectral Data

Technique

FT-IR (KBr, cm~1)

Expected Features

~3200 (N-H stretch), ~1680 (C=0 stretch,
thiazolone), ~1660 (C=0 stretch, acetyl),
~1600, 1480 (C=C aromatic stretch)
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| Mass Spectrometry (El) | Molecular lon (M*) at m/z 193. Key fragments may include [M-
CHsCOJ* and other fragments resulting from the cleavage of the thiazolone ring. |

Experimental Protocols
Synthesis: Microwave-Assisted Synthesis of 6-Acetyl-
2(3H)-benzothiazolone

This protocol is adapted from a general method for the synthesis of 6-acyl-1,3-benzothiazol-
2(3H)-one derivatives.[2][7]

Workflow for Microwave-Assisted Synthesis

Precipitation Washing 1y 6-Acetyl-2(3H)-
’- >‘(Pour\nlolcewaler)‘ " =ty ‘ (Water, NaHCO: solution) >| Drying |—> om et benzothiazolone

/ave Irradiai
(e.., 150-180°C, 10-20 min)

Sample Preparation Injection onto Chromatographic Separation UV Detection Data Analysis
(Dissolve in mobile phase) HPLC System (C18 column, isocratic/gradient elution) (e.g., 254 nm) (Peak integration, purity calculation)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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